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Compound of Interest

Compound Name: NBI-961

Cat. No.: B12368662

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information on the solubility of NBI-961 and
comprehensive protocols for its preparation in in vitro experiments. NBI-961 is a potent and
bifunctional inhibitor of NIMA-related kinase 2 (NEK2), inducing its proteasomal degradation
and leading to G2/mitosis arrest and apoptosis in cancer cells, such as diffuse large B cell
lymphoma (DLBCL) cells.[1][2][3]

Data Presentation: NBI-961 Properties and Storage
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Property Value Notes
Molecular Weight 568.61 g/mol

Formula C28H27F3N602S

CAS Number 2225902-98-5

Requires sonication for

B DMSO: 100 mg/mL (175.87 complete dissolution.[1]
Solubility . .
mM) Warming to 37°C can aid
solubility.[1]
Appearance Light yellow to yellow solid
Storage (Powder) -20°C for up to 3 years

Aliquoting is recommended to
] -20°C for up to 1 month; -80°C ]
Storage (Stock Solution) avoid repeated freeze-thaw
for up to 6 months
cycles.[4]

Experimental Protocols
Protocol 1: Preparation of NBI-961 Stock Solution (10
mM in DMSO)

Materials:

NBI-961 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

o Calculate the required mass of NBI-961.:
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o For 1 mL of a 10 mM stock solution, the required mass is:

= Mass (g) = 10 mmol/L * 0.001 L * 568.61 g/mol = 0.0056861 g = 5.69 mg

e Weigh NBI-961.:

o Carefully weigh out 5.69 mg of NBI-961 powder and place it into a sterile microcentrifuge
tube.

 Dissolve in DMSO:

o Add 1 mL of DMSO to the tube containing the NBI-961 powder.
* Aid Dissolution:

o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15
minutes.[1] Gentle warming to 37°C can also be applied.[1]

o Visually inspect the solution to ensure there are no visible particles.
o Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C.[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Materials:
e 10 mM NBI-961 stock solution in DMSO
e Appropriate cell culture medium

 Sterile microcentrifuge tubes
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o Pipettes and sterile tips
Procedure:
e Thaw Stock Solution:
o Thaw a single aliquot of the 10 mM NBI-961 stock solution at room temperature.
o Prepare Intermediate Dilutions (if necessary):

o For lower final concentrations, it is advisable to perform one or more serial dilutions of the
stock solution in cell culture medium or DMSO.

e Prepare Final Working Solution:

o Dilute the 10 mM stock solution or an intermediate dilution into the final cell culture
medium to achieve the desired experimental concentration. For example, to prepare 1 mL
of a 10 uM working solution from a 10 mM stock, add 1 pL of the stock solution to 999 pL
of cell culture medium.

o Note on Vehicle Control: It is crucial to prepare a vehicle control with the same final
concentration of DMSO as the highest concentration of NBI-961 used in the experiment.
[2] For instance, if the final concentration of NBI-961 is 10 uM, the vehicle control should
contain 0.1% DMSO.

e Apply to Cells:
o Mix the final working solution gently by pipetting and add it to your cell cultures.

o Typical effective concentrations in DLBCL cell lines range from the low nanomolar to the
sub-micromolar range (e.g., 25 nM, 80 nM, 240 nM).[2] The minimal effective
concentration has been noted to be as low as 7.8 nM.[2]

Visualizations
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Caption: Experimental workflow for the preparation of NBI-961.
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Caption: NBI-961 mechanism of action on the NEK2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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